Cas no 338-83-0 (Perfluamine)

• Product Name: Perfluamine
• CAS No: 338-83-0
• MF: C₉F₂₁N
• MW: 521.069476127625
• MDL: MFCD00042589
• CID: 36926
• PubChem ID: 67645
• Update Time: 2025-04-18

Perfluamine Chemical and Physical Properties

Names and Identifiers

• Perfluoro-tri-n-propylamine
• FC-3283
• Perfluamine
• Heneicosafluorotripropylamine
• 1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,3,3,3-heptafluoropropyl)propan-1-amine
• Perfluorotripropylamine
• Tris(perfluoropropyl)amine
• 1-Propanamine,1,1,2,2,3,3,3-heptafluoro-N,N-bis(heptafluoropropyl)
• FTPA
• F-tripropylamine
• Heptafluoro-N,N-bis(heptafluoropropyl)-1-propanamine
• Perfluamina
• Perfluaminum
• perfluorotri-n-propylamine
• 1,1,2,2,3,3,3-Heptafluoro-N,N-bis(heptafluoropropyl)-1-propanamine
• tris-heptafluoropropyl-amine
• Perfluorotripropylamine 90%
• Perfluorotripropylamine90%
• Perfluoropropylamine
• Tri(heptafluoropropyl)amine
• FLUOSOL DA PERFLUOROTRIPROPYLAMINE
• NS00001647
• 4-[(E)-(3-bromoinden-1-ylidene)methyl]-N,N-dimethyl-aniline
• SCHEMBL64251
• CHEBI:38850
• A821980
• AS-48924
• 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,3,3,3-heptafluoropropyl)-
• Perfluaminum [Latin]
• CHEMBL2104877
• JAJLKEVKNDUJBG-UHFFFAOYSA-N
• Q27117994
• HSDB 7102
• 3T396UK091
• MFCD00042589
• 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(heptafluoropropyl)-
• Perfluorotripropylamine;FTPA;Tris(perfluoropropyl)amine
• Perfluamina [Spanish]
• EINECS 206-420-2
• CS-0028173
• HY-108299
• EC 206-420-2
• Perfluamine [INN:BAN]
• 1,1,2,2,3,3,3-Heptafluoro-N,N-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1-propanamine
• Tris(heptafluoropropyl)amine
• C9F21N
• AKOS005762874
• FT-0602703
• 338-83-0
• Q-201547
• 1-Propanamine, 1,1,2,2,3,3,3-heptafluoro-N,N-bis(1,1,2,2,3,3,3-heptafluoropropyl)- [Perfluamine]
• PERFLUAMINE [HSDB]
• FD2054
• UNII-3T396UK091
• PERFLUAMINE [INN]
• PERFLUOROTRI-N-PROPYLAMINE [VANDF]
• FLUOSOL DA PERFLUOROTRIPROPYLAMINE [MI]
• 1,1,2,2,3,3,3-heptafluoro-N,N-bis(heptafluoropropyl)propan-1-amine
• DTXSID9059834
• 95%, mixture
• Tris(perfluoropropyl)amine;
• N,N-Bis(heptafluoropropyl)-1,1,2,2,3,3,3-heptafluoropropan-1-amine, Tris(heptafluoropropyl)amine
• Perfluaminum (Latin)
• DTXCID0038752
• DB-007813
• BRD-K16758059-001-01-8

• MDL： MFCD00042589
• Inchi： 1S/C9F21N/c10-1(11,4(16,17)18)7(25,26)31(8(27,28)2(12,13)5(19,20)21)9(29,30)3(14,15)6(22,23)24
• InChI Key： JAJLKEVKNDUJBG-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(N(C(C(C(F)(F)F)(F)F)(F)F)C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 520.97000
• Monoisotopic Mass: 520.969541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not available
• Density: 1.82
• Melting Point: No data available
• Boiling Point: 125-135°C
• Flash Point: 32.4 °C
• Refractive Index: 1.279
• PSA: 3.24000
• LogP: 6.65960
• Vapor Pressure: 9.9±0.2 mmHg at 25°C
• Solubility: Not available

Perfluamine Security Information

• Signal Word：Danger
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• TSCA：T
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides